Cas no 2243514-78-3 (5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride)

• Product Name: 5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride
• CAS No: 2243514-78-3
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• CID: 5982727
• PubChem ID: 137971659
• Update Time: 2025-10-28

5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride
• [5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride
• (5-propan-2-yl-1,3-oxazol-4-yl)methanamine;hydrochloride
• EN300-6482400
• Z2310723118
• 2243514-78-3
• (5-isopropyloxazol-4-yl)methanamine hydrochloride

• Inchi： 1S/C7H12N2O.ClH/c1-5(2)7-6(3-8)9-4-10-7;/h4-5H,3,8H2,1-2H3;1H
• InChI Key： GMAKPWAGCYHGDH-UHFFFAOYSA-N
• SMILES： C(C1N=COC=1C(C)C)N.Cl

Computed Properties

• Exact Mass: 176.0716407g/mol
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride

Comprehensive Overview of 5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride (CAS No. 2243514-78-3)

The compound 5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride (CAS No. 2243514-78-3) is a chemically synthesized derivative of the oxazole family, which has garnered significant attention in pharmaceutical and biochemical research. Oxazole derivatives are known for their diverse biological activities, making them a focal point in drug discovery and development. This particular compound, with its unique structural features, is being explored for potential applications in medicinal chemistry and therapeutic interventions.

One of the key reasons for the growing interest in 5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride is its potential role in targeting specific enzymatic pathways. Researchers are investigating its efficacy as a modulator in various biochemical processes, particularly those related to inflammation and metabolic disorders. The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. This property is critical for bioavailability, a topic frequently searched by professionals in the field.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments with fewer side effects and higher specificity. 5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride aligns with this trend, as its structure allows for precise interactions with biological targets. Discussions on platforms like PubMed and ResearchGate often highlight the importance of such compounds in addressing unmet medical needs, such as rare diseases and antibiotic resistance.

Another area of exploration for CAS No. 2243514-78-3 is its potential application in neurological research. Oxazole derivatives have shown promise in modulating neurotransmitter activity, which is a hot topic in neuroscience. With mental health and neurodegenerative diseases like Alzheimer's and Parkinson's becoming increasingly prevalent, compounds like this are under scrutiny for their neuroprotective properties. Searches for "oxazole derivatives in neurology" have spiked, reflecting the community's interest.

The synthesis and characterization of 5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and stability, which are critical for reproducible research outcomes. Laboratories worldwide are optimizing synthetic routes to improve yield and scalability, a subject often queried in academic forums and patent databases.

From a commercial perspective, the compound is gaining traction in the pharmaceutical intermediates market. Companies specializing in custom synthesis and contract research are listing CAS No. 2243514-78-3 in their catalogs, catering to the demand from drug developers. This trend is mirrored in search engine queries, where terms like "buy oxazole derivatives" and "suppliers of pharmaceutical intermediates" are increasingly common.

Environmental and safety considerations are also part of the discourse surrounding 5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride. While it is not classified as a hazardous material, proper handling and disposal protocols are emphasized in material safety data sheets (MSDS). This aligns with the broader industry shift toward sustainable and green chemistry practices, a topic frequently searched by environmentally conscious researchers.

In summary, 5-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride (CAS No. 2243514-78-3) represents a promising candidate in the realm of medicinal chemistry. Its potential applications span from metabolic and neurological research to commercial pharmaceutical development. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.